Cas no 117978-16-2 (D-Glucose, O-6-deoxy-a-L-galactopyranosyl-(1®4)-O-[O-a-neuraminosyl-(2®3)-b-D-galactopyranosyl-(1®3)]-O-2-(acetylamino)-2-deoxy-b-D-galactopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)- (9CI))
117978-16-2 structure
Product Name:D-Glucose, O-6-deoxy-a-L-galactopyranosyl-(1®4)-O-[O-a-neuraminosyl-(2®3)-b-D-galactopyranosyl-(1®3)]-O-2-(acetylamino)-2-deoxy-b-D-galactopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)- (9CI)
CAS No:117978-16-2
MF:C41H70N2O32
MW:1102.98871660233
CID:152522
PubChem ID:164055
Update Time:2025-04-19
D-Glucose, O-6-deoxy-a-L-galactopyranosyl-(1®4)-O-[O-a-neuraminosyl-(2®3)-b-D-galactopyranosyl-(1®3)]-O-2-(acetylamino)-2-deoxy-b-D-galactopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-[2-[3-acetamido-2-[3,5-dihydroxy-2-(hydroxymethyl)-6-(1,2,4,5-tetrahydroxy-6-oxohexan-3-yl)oxyoxan-4-yl]oxy-6-(hydroxymethyl)-5-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-4-yl]oxy-3,5-dihydroxy-6-(
- sialyl-Le(a) oligosaccharide
- 3)]-O-2-(acetyl
- 3)]-O-2-(acetylamino)-2-deoxy-b-D-galactopyranosyl-(1®
- 3)-b-D-galactopyranosyl-(1®
- 3)-O-b-D-galactopyranosyl-(1®
- 4)- (9CI)
- 5-amino-3,5-dideoxynon-2-ulopyranonosyl-(2->3)hexopyranosyl-(1->3)-[6-deoxyhexopyranosyl-(1->4)]-2-(acetylami
- D-Glucose, O-6-deoxy-alpha-L-galactopyranosyl-(1-4)-O-(O-alpha-neuraminosyl-(2-3)-beta-D-galactopyranosyl-(1-3))-O-2-(acetylamino)-2-deoxy-beta-D-galactopyranosyl-(1-3)-O-beta-D-galactopyranosyl-(1-3)-
- Neuacalpha2-3Galbeta1-4-fucalpha1-glcnacbeta1-3Galbeta1-4Glc
- Sialylated lacto-N-fucopentaose II
- 2-[2-[3-acetamido-2-[3,5-dihydroxy-2-(hydroxymethyl)-6-(1,2,4,5-tetrahydroxy-6-oxohexan-3-yl)oxyoxan-4-yl]oxy-6-(hydroxymethyl)-5-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-4-yl]oxy-3,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]oxy-5-amino-4-hydroxy-6-(1,2,3-trihydroxypropyl)oxane-2-carboxylic acid
- 117978-16-2
- DTXSID50922581
- 5-Amino-3,5-dideoxynon-2-ulopyranonosyl-(2->3)hexopyranosyl-(1->3)-[6-deoxyhexopyranosyl-(1->4)]-2-deoxy-2-[(1-hydroxyethylidene)amino]hexopyranosyl-(1->3)hexopyranosyl-(1->4)hexose
- D-Glucose, O-6-deoxy-a-L-galactopyranosyl-(1®4)-O-[O-a-neuraminosyl-(2®3)-b-D-galactopyranosyl-(1®3)]-O-2-(acetylamino)-2-deoxy-b-D-galactopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)- (9CI)
-
- Inchi: 1S/C41H70N2O32/c1-10-21(55)26(60)27(61)37(66-10)71-31-18(9-49)69-36(73-34-24(58)16(7-47)67-38(28(34)62)70-30(15(54)6-46)22(56)13(52)4-44)20(43-11(2)50)33(31)72-39-29(63)35(25(59)17(8-48)68-39)75-41(40(64)65)3-12(51)19(42)32(74-41)23(57)14(53)5-45/h4,10,12-39,45-49,51-63H,3,5-9,42H2,1-2H3,(H,43,50)(H,64,65)
- InChI Key: GWBANRIMYAAKQB-UHFFFAOYSA-N
- SMILES: O(C1C(C(C(C(CO)O1)O)OC1(C(=O)O)CC(C(C(C(C(CO)O)O)O1)N)O)O)C1C(C(OC2C(C(OC(C(CO)O)C(C(C=O)O)O)OC(CO)C2O)O)OC(CO)C1OC1C(C(C(C(C)O1)O)O)O)NC(C)=O
Computed Properties
- Exact Mass: 1102.3911
- Monoisotopic Mass: 1102.391
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 21
- Hydrogen Bond Acceptor Count: 33
- Heavy Atom Count: 75
- Rotatable Bond Count: 23
- Complexity: 1820
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 30
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -14.9
- Topological Polar Surface Area: 566Ų
Experimental Properties
- Density: 1.76
- Boiling Point: 1461.9°Cat760mmHg
- Flash Point: 837.9°C
- Refractive Index: 1.677
- PSA: 565.93
D-Glucose, O-6-deoxy-a-L-galactopyranosyl-(1®4)-O-[O-a-neuraminosyl-(2®3)-b-D-galactopyranosyl-(1®3)]-O-2-(acetylamino)-2-deoxy-b-D-galactopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)- (9CI) Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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